5-Oxo-8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid

• IUPAC Name: 5-oxo-1H-imidazo[1,2-a]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C7H5N3O3/c11-5-4(6(12)13)3-9-7-8-1-2-10(5)7/h1-3H,(H,8,9)(H,12,13)
• InChI Key: DTXAFRQZYWEOTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=O)C(=CN=C2N1)C(=O)O
• Molecular Formula: C7H5N3O3
• Molecular Weight: 179.13 g/mol

Description

5-Oxo-8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid is a chemical compound with the CAS Number: 169298-54-8. Its IUPAC name is 5-oxo-5,8-dihydroimidazo[1,2-a]pyrimidine-6-carboxylic acid. The compound has a molecular weight of 179.13.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H5N3O3/c11-5-4(6(12)13)3-9-7-8-1-2-10(5)7/h1-3H,(H,8,9)(H,12,13). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 550.5±53.0 °C. Its predicted density is 1.78±0.1 g/cm3. The pKa of the compound is predicted to be 4.99±0.20.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and chemical properties of derivatives related to "5-Oxo-8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid" have been extensively studied. For example, research has shown the ability to synthesize functionalized imidazo[1,2-a]pyrimidines and related heterocycles, which exhibit a range of biological activities depending on the type and position of substituents on the heterocyclic frame. These compounds are synthesized through various methods, including cyclization reactions and modifications to introduce different functional groups, which can significantly impact their reactivity and biological activity (Peterlin-Mašič et al., 2000; Wysocki et al., 2008).

Biological Activity and Applications

Derivatives of "5-Oxo-8H-imidazo[1,2-a]pyrimidine-6-carboxylic acid" have been found to possess various biological activities, leading to potential therapeutic applications. For instance, the crystal structure analysis of specific derivatives has highlighted the significance of aromatic and polar substituents in enhancing central nervous system (CNS) activity, including antinociceptive and serotonergic effects. Such findings underscore the relevance of structural modifications in the development of new pharmacological agents (Wysocki et al., 2008).

Antimicrobial and Antiprotozoal Properties

Novel benzo[4,5]imidazo[1,2-a]pyrimido-[4,5-d]pyrimidine derivatives, closely related to the core structure of interest, have demonstrated potent antimicrobial properties. The synthesis of these compounds and their efficacy against various microbial strains highlight the potential of imidazo[1,2-a]pyrimidine derivatives in addressing antibiotic resistance and developing new antimicrobial agents (Prasoona et al., 2020).

Drug Discovery and Development

The exploration of imidazo[1,2-a]pyrimidine derivatives in drug discovery has identified these compounds as promising scaffolds for the development of new therapeutic agents. Their structural versatility allows for the targeting of various biological pathways and diseases, demonstrating the broad utility of this chemical framework in medicinal chemistry (Deep et al., 2016).